Cas no 88931-85-5 (Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester)

Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester structure
88931-85-5 structure
Product Name:Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester
CAS No:88931-85-5
MF:C16H31IO2
MW:382.3206179142
CID:619493
PubChem ID:13159335
Update Time:2025-04-19

Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester
    • tert-butyl 3-butyl-8-iodooctanoate
    • DTXSID90523293
    • 88931-85-5
    • Inchi: 1S/C16H31IO2/c1-5-6-10-14(11-8-7-9-12-17)13-15(18)19-16(2,3)4/h14H,5-13H2,1-4H3
    • InChI Key: YPWSZXAYTZHOAD-UHFFFAOYSA-N
    • SMILES: ICCCCCC(CC(=O)OC(C)(C)C)CCCC

Computed Properties

  • Exact Mass: 382.13688g/mol
  • Monoisotopic Mass: 382.13688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 12
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 26.3Ų
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